4-methyl-N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-phenylthiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[2-[[2-methyl-6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-2-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C22H23N7OS/c1-14-20(31-22(26-14)17-7-5-4-6-8-17)21(30)25-10-9-24-18-13-19(28-15(2)27-18)29-12-11-23-16(29)3/h4-8,11-13H,9-10H2,1-3H3,(H,25,30)(H,24,27,28)
• InChI Key: QBSUJCLTKLJDLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)NCCNC3=CC(=NC(=N3)C)N4C=CN=C4C
• Molecular Formula: C22H23N7OS
• Molecular Weight: 433.5 g/mol

Description

4-methyl-N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-phenylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C22H23N7OS and its molecular weight is 433.53. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Compounds with structures incorporating elements like pyrimidine have been extensively researched for their anticancer properties. For instance, a study on novel pyrazolopyrimidines derivatives demonstrated their utility as anticancer and anti-5-lipoxygenase agents, indicating potential applications in cancer therapy and inflammation control (Rahmouni et al., 2016). Such compounds have been synthesized through various methods and evaluated for their biological activities, showing promising results in inhibiting cancer cell growth and the inflammatory response.

Antiviral Activity

Similarly, benzamide-based 5-aminopyrazoles and their derivatives, synthesized through innovative routes, have been tested for their antiavian influenza virus activity, revealing significant antiviral activities (Hebishy et al., 2020). This suggests that compounds with complex heterocyclic structures, like the one , could potentially be explored for their efficacy against various viral infections, contributing to the development of new antiviral drugs.